Cas no 118536-68-8 (4H-Indazol-4-one,1,5,6,7-tetrahydro-1-phenyl-, oxime)

• Product Name: 4H-Indazol-4-one,1,5,6,7-tetrahydro-1-phenyl-, oxime
• CAS No: 118536-68-8
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 160513
• PubChem ID: 9578166
• Update Time: 2025-04-19

4H-Indazol-4-one,1,5,6,7-tetrahydro-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 4H-Indazol-4-one,1,5,6,7-tetrahydro-1-phenyl-, oxime
• LogP
• (NE)-N-(1-phenyl-6,7-dihydro-5H-indazol-4-ylidene)hydroxylamine
• 118536-68-8
• 4H-Indazol-4-one, 1,5,6,7-tetrahydro-1-phenyl-, oxime

• Inchi： 1S/C13H13N3O/c17-15-12-7-4-8-13-11(12)9-14-16(13)10-5-2-1-3-6-10/h1-3,5-6,9,17H,4,7-8H2/b15-12+
• InChI Key： ZFJGZZPIWXUCAC-NTCAYCPXSA-N
• SMILES： O/N=C1/C2C=NN(C3C=CC=CC=3)C=2CCC/1

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.3

Experimental Properties

• Density: 1.3
• Boiling Point: 433.2°Cat760mmHg
• Flash Point: 215.8°C
• Refractive Index: 1.68
• PSA: 50.41